Cas no 149452-46-0 (3-(4-fluorobenzoyl)piperidine)

• Product Name: 3-(4-fluorobenzoyl)piperidine
• CAS No: 149452-46-0
• MF: C₁₂H₁₄FNO
• MW: 207.24406671524
• CID: 1321449
• PubChem ID: 11298712
• Update Time: 2025-10-17

3-(4-fluorobenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-fluorophenyl)-3-piperidinyl-
• 3-(4-fluorobenzoyl)piperidine
• 149452-46-0
• AKOS000163994
• EN300-147981
• SCHEMBL2323451
• QATFZQMCTVUVBH-UHFFFAOYSA-N
• AKOS022197522

• Inchi： 1S/C12H14FNO/c13-11-5-3-9(4-6-11)12(15)10-2-1-7-14-8-10/h3-6,10,14H,1-2,7-8H2
• InChI Key： QATFZQMCTVUVBH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1CNCCC1)=O

Computed Properties

• Exact Mass: 207.10602
• Monoisotopic Mass: 207.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-fluorobenzoyl)piperidine

Introduction to 3-(4-Fluorobenzoyl)piperidine (CAS No. 149452-46-0)

3-(4-Fluorobenzoyl)piperidine, with the CAS number 149452-46-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperidine ring with a 4-fluorobenzoyl group, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 3-(4-Fluorobenzoyl)piperidine is represented by the formula C₁₁H₁₂FNO. The presence of the fluorine atom in the benzoyl group imparts unique pharmacological properties to the molecule, enhancing its potential as a therapeutic agent. The piperidine ring, a common motif in many bioactive compounds, contributes to the compound's overall stability and bioavailability.

In recent years, 3-(4-Fluorobenzoyl)piperidine has been studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are targets for a wide range of therapeutic interventions. Research has shown that this compound can exhibit agonistic or antagonistic effects on specific GPCRs, depending on its structural modifications and the presence of other functional groups.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of 3-(4-Fluorobenzoyl)piperidine for several GPCRs, including the serotonin receptor (5-HT_2A) and the dopamine receptor (D₂). The results indicated that this compound demonstrated high selectivity for the 5-HT_2A receptor, suggesting its potential as a lead compound for developing novel treatments for psychiatric disorders such as schizophrenia and depression.

Beyond its interactions with GPCRs, 3-(4-Fluorobenzoyl)piperidine has also been explored for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 3-(4-Fluorobenzoyl)piperidine have also been extensively studied. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. Its high bioavailability and low toxicity profile further enhance its potential as a therapeutic agent.

In addition to its therapeutic applications, 3-(4-Fluorobenzoyl)piperidine has been used as a building block in combinatorial chemistry to synthesize more complex molecules with enhanced biological activities. The versatility of this compound allows chemists to introduce various functional groups and modifications to optimize its pharmacological properties for specific therapeutic targets.

The safety profile of 3-(4-Fluorobenzoyl)piperidine has been evaluated through extensive toxicological studies. These studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(4-Fluorobenzoyl)piperidine (CAS No. 149452-46-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for developing novel therapeutics targeting GPCRs and inflammatory diseases. Ongoing research continues to explore new avenues for optimizing this compound's biological activities and expanding its therapeutic utility.